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Compound of Interest

Compound Name: 3-Phosphonobenzoic acid

Cat. No.: B083315 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Phosphonobenzoic acid (CAS 14899-

31-1) is not readily available in the public domain. The following technical guide has been

compiled using data from SDS documents for structurally related compounds, primarily

phosphonic acid (phosphorous acid) and various substituted benzoic acids. This information

should be regarded as a precautionary guideline. Researchers and scientists must exercise

professional judgment and conduct a thorough risk assessment before handling 3-
Phosphonobenzoic acid. All sales of this specific compound by some suppliers are on an "as-

is" basis, with the buyer assuming responsibility for confirming identity and purity.

This guide is intended for researchers, scientists, and drug development professionals who

may handle 3-Phosphonobenzoic acid. It summarizes potential hazards, safe handling

procedures, and emergency responses.

Hazard Identification
Based on data for analogous compounds, 3-Phosphonobenzoic acid should be handled as a

hazardous substance. The primary hazards are associated with its acidic and corrosive nature.

The GHS classifications for related phosphonic and benzoic acids suggest the following

potential hazards.

Table 1: GHS Hazard Classification Summary (Based on Analogous Compounds)
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Hazard Class GHS Classification Hazard Statements

Physical Hazards
Corrosive to metals, Category

1

H290: May be corrosive to

metals.[1]

Health Hazards
Acute Toxicity, Oral, Category

4
H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation,

Category 1B/2

H314: Causes severe skin

burns and eye damage.[1][2] /

H315: Causes skin irritation.[3]

Serious Eye Damage/Irritation,

Category 1

H318: Causes serious eye

damage.[2][4] / H319: Causes

serious eye irritation.[3]

Specific Target Organ Toxicity -

Single Exposure, Category 3

H335: May cause respiratory

irritation.[4]

Environmental Hazards

Hazardous to the aquatic

environment, long-term

hazard, Category 2

H411: Toxic to aquatic life with

long lasting effects.[1][2]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is

provided in the sections below, covering prevention, response, storage, and disposal. Key

preventative statements include P260 (Do not breathe dust), P273 (Avoid release to the

environment), and P280 (Wear protective gloves/protective clothing/eye protection/face

protection).[1]

First Aid Measures
Immediate and appropriate first aid is critical in case of exposure. Always have an eyewash

station and safety shower readily accessible where this chemical is handled.[5][6] First aiders

should protect themselves from exposure.[1]

Table 2: Summary of First Aid Procedures
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Exposure Route First Aid Protocol

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[1][6] If breathing is

difficult or stops, provide artificial respiration.[7]

Immediately call a POISON CENTER or doctor.

[1]

Skin Contact

Immediately take off all contaminated clothing.

[1] Rinse skin with plenty of water or shower for

at least 15 minutes.[5][6] Chemical burns must

be treated by a physician.[1] Call a POISON

CENTER or doctor immediately.

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1] Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Immediately call an ophthalmologist or POISON

CENTER.[1]

Ingestion

Rinse mouth with water.[1][7] Do NOT induce

vomiting (risk of perforation).[1][6] Never give

anything by mouth to an unconscious person.[7]

Call a POISON CENTER or doctor immediately.

[1]

Below is a workflow for handling emergency first aid response to an exposure event.
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Exposure Scene

First Aid Actions

Medical Response

Exposure Occurs

Ensure Scene is Safe
(No ongoing risk to rescuer)

Identify Exposure Route

Move to Fresh Air
Keep comfortable

 Inhalation 

Remove Contaminated Clothing
Rinse with Water (15+ min)

 Skin Contact 

Rinse Eye Cautiously
with Water (15+ min)

Remove Contact Lenses

 Eye Contact 

Rinse Mouth
DO NOT induce vomiting

 Ingestion 

Immediately Call
POISON CENTER / Doctor

Transport to Medical Facility

Provide SDS to Medical Personnel
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PPE Selection Logic

Task: Handling
3-Phosphonobenzoic Acid

Minimum Required PPE:
- Safety Goggles

- Lab Coat
- Impervious Gloves

Risk of Splash
or Aerosol?

Risk of Dust
Generation?

No Add Face Shield

Yes

Work in Fume Hood

Yes

Final PPE Configuration
& Engineering Controls

No

Add Particulate Respirator
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Spill Response Protocol

Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk

Don Appropriate PPE
(Full Coverage)

 Minor Spill 

Call Emergency Response / EH&S

 Major Spill 

Ensure Adequate Ventilation
(Open sashes, etc.)

Contain Spill
(Use inert absorbent)

Collect Material
(Avoid dust generation)

Place in Labeled
Hazardous Waste Container

Decontaminate Area
& Equipment

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083315#3-phosphonobenzoic-acid-safety-data-
sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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